Cas no 100960-20-1 (2-Chloro-N,N-dimethyl-9H-purin-6-amine)

2-Chloro-N,N-dimethyl-9H-purin-6-amine is a purine derivative with a chloro substituent at the 2-position and a dimethylamino group at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of modified nucleobases and pharmaceutical agents. Its reactive chloro group allows for further functionalization, while the dimethylamino moiety enhances solubility and modulates electronic properties. The compound is of interest in medicinal chemistry for its potential as a building block in the development of kinase inhibitors and other biologically active molecules. High purity and well-defined reactivity make it suitable for research and industrial applications requiring precise molecular modifications.
2-Chloro-N,N-dimethyl-9H-purin-6-amine structure
100960-20-1 structure
Product Name:2-Chloro-N,N-dimethyl-9H-purin-6-amine
CAS No:100960-20-1
MF:C7H8ClN5
MW:197.624918937683
CID:124402
PubChem ID:517750
Update Time:2025-06-07

2-Chloro-N,N-dimethyl-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N,N-dimethyl-9H-purin-6-amine
    • 2-chloro-N,N-dimethyl-7H-purin-6-amine
    • 9H-Purin-6-amine,2-chloro-N,N-dimethyl-
    • 2-Chloro-6-dimethylaminopurine
    • 9H-Purin-6-amine,2-chloro-N,N-dimethyl
    • 9H-Purin-6-amine, 2-chloro-N,N-dimethyl-
    • DTXSID90333713
    • A919814
    • (2-chloro-9H-purin-6-yl)-dimethyl-amine
    • 100960-20-1
    • 2-chloro-6-(N,N-dimethylamino)-9H-purine
    • VS-13502
    • EN300-698656
    • SCHEMBL6747378
    • AM90307
    • NSC-15415
    • FT-0646835
    • AB44279
    • C13983
    • NSC15415
    • BJAYANZFEQNNDV-UHFFFAOYSA-N
    • AKOS006285778
    • STL490829
    • BBL036463
    • MDL： MFCD08272067
    • Inchi： 1S/C7H8ClN5/c1-13(2)6-4-5(10-3-9-4)11-7(8)12-6/h3H,1-2H3,(H,9,10,11,12)
    • InChI Key： BJAYANZFEQNNDV-UHFFFAOYSA-N
    • SMILES： ClC1N=C2C(=C(N=1)N(C)C)NC=N2

Computed Properties

  • Exact Mass: 197.04700
  • Monoisotopic Mass: 197.0468230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.7Ų

Experimental Properties

  • Density: 1.502
  • Boiling Point: 404.8°C at 760 mmHg
  • Flash Point: 198.6°C
  • Refractive Index: 1.721
  • PSA: 57.70000
  • LogP: 1.07230

2-Chloro-N,N-dimethyl-9H-purin-6-amine Security Information

  • Storage Condition：Sealed in dry,2-8°C

2-Chloro-N,N-dimethyl-9H-purin-6-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-N,N-dimethyl-9H-purin-6-amine Pricemore >>

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